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Compound of Interest

Compound Name: 2,4,4-Trimethyl-2-pentanol

Cat. No.: B108734 Get Quote

The subtle variation in the arrangement of atoms within a molecule, known as isomerism, can

lead to significant differences in the physicochemical properties of chemical compounds. For

researchers, scientists, and professionals in drug development, a thorough understanding of

these isomeric effects is paramount for applications ranging from reaction optimization to the

formulation of new therapeutic agents. This guide provides a comparative analysis of the

properties of various trimethyl-pentanol isomers, supported by experimental data, to elucidate

the structure-property relationships in this important class of branched alcohols.

Comparative Analysis of Physicochemical
Properties
The positioning of methyl groups along the pentanol backbone has a discernible impact on the

physical properties of the resulting isomers. The following table summarizes key experimental

data for three isomers of trimethyl-pentanol.
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Property
2,2,4-Trimethyl-1-
pentanol

2,4,4-Trimethyl-1-
pentanol

2,4,4-Trimethyl-2-
pentanol

CAS Number 123-44-4[1] 16325-63-6[2] 690-37-9[3]

Molecular Formula C8H18O[1] C8H18O[2] C8H18O[3]

Molecular Weight 130.23 g/mol [1] 130.23 g/mol [2] 130.23 g/mol [3]

Boiling Point 165-168 °C[1][4] 168-171 °C[2][5][6] No Data Available

Melting Point -70 °C[1][4]
-61.15 °C (estimated)

[5]
No Data Available

Density 0.834 g/mL[1][4]
0.818-0.829 g/mL at

25 °C[2][5][6]
No Data Available

Refractive Index 1.428[4] 1.427 (at 20°C)[2][5] No Data Available

Solubility in water Sparingly soluble Sparingly soluble No Data Available

Isomeric Structure and Property Relationships
The influence of the isomeric structure on the physicochemical properties of trimethyl-pentanols

can be visualized through the following relationship diagram. The degree of branching and the

position of the hydroxyl group are key determinants of properties such as boiling point and

density.

Figure 1. Influence of Isomeric Structure on Physicochemical Properties of Trimethyl-pentanols

Physicochemical Properties

2,2,4-Trimethyl-1-pentanol
(Primary Alcohol)

Boiling Point

Slightly Lower
(Increased Branching)

Density

Higher

2,4,4-Trimethyl-1-pentanol
(Primary Alcohol)

Higher Lower

2,4,4-Trimethyl-2-pentanol
(Tertiary Alcohol)

Expected to be Lower
(Tertiary Alcohol)

Solubility

Potentially Higher
(Tertiary Alcohol)

Melting Point

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.guidechem.com/dictionary/en/123-44-4.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/186678
https://webbook.nist.gov/cgi/cbook.cgi?ID=C690379&Mask=4
https://www.guidechem.com/dictionary/en/123-44-4.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/186678
https://webbook.nist.gov/cgi/cbook.cgi?ID=C690379&Mask=4
https://www.guidechem.com/dictionary/en/123-44-4.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/186678
https://webbook.nist.gov/cgi/cbook.cgi?ID=C690379&Mask=4
https://www.guidechem.com/dictionary/en/123-44-4.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%2C4-trimethyl-1-pentanol
https://www.sigmaaldrich.com/TW/zh/product/aldrich/186678
https://www.guidechem.com/dictionary/en/16325-63-6.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C4%2C4-trimethyl-1-pentanol
https://www.guidechem.com/dictionary/en/123-44-4.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%2C4-trimethyl-1-pentanol
https://www.guidechem.com/dictionary/en/16325-63-6.html
https://www.guidechem.com/dictionary/en/123-44-4.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%2C4-trimethyl-1-pentanol
https://www.sigmaaldrich.com/TW/zh/product/aldrich/186678
https://www.guidechem.com/dictionary/en/16325-63-6.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C4%2C4-trimethyl-1-pentanol
http://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%2C4-trimethyl-1-pentanol
https://www.sigmaaldrich.com/TW/zh/product/aldrich/186678
https://www.guidechem.com/dictionary/en/16325-63-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Relationship between trimethyl-pentanol isomers and their properties.

Generally, increased branching in alkanes leads to a lower boiling point due to a decrease in

the surface area available for intermolecular van der Waals forces.[7] However, in the case of

these isomeric alcohols, the position of the methyl groups and the hydroxyl group also plays a

crucial role. The slight differences in boiling points between 2,2,4-trimethyl-1-pentanol and

2,4,4-trimethyl-1-pentanol suggest a complex interplay of factors beyond simple surface area

reduction. The tertiary alcohol, 2,4,4-trimethyl-2-pentanol, would be expected to have a lower

boiling point than its primary alcohol isomers due to the increased steric hindrance around the

hydroxyl group, which impedes hydrogen bonding.

Experimental Protocols
The following are generalized experimental methodologies for the determination of the key

physicochemical properties discussed.
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Figure 2. Workflow for Boiling Point Determination
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Caption: Standard procedure for measuring the boiling point of a liquid.

The boiling point is determined using a standard distillation apparatus. The liquid is heated, and

the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure, characterized by a stable temperature reading during continuous distillation, is
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recorded as the boiling point. For greater accuracy, the atmospheric pressure should be

recorded and the boiling point corrected to standard pressure if necessary.

Determination of Melting Point
For substances that are solid at room temperature, a melting point apparatus is used. A small

amount of the crystallized sample is placed in a capillary tube and heated at a controlled rate.

The temperature range over which the substance transitions from a solid to a liquid is recorded

as the melting point. Since the trimethyl-pentanols discussed here have very low melting

points, a cryostat or a specialized low-temperature melting point apparatus would be required.

Determination of Density
The density of a liquid can be determined using a pycnometer or a digital density meter.

Pycnometer Method:

The empty pycnometer is weighed.

It is then filled with the liquid sample, and any excess is carefully removed.

The filled pycnometer is weighed again.

The volume of the pycnometer is determined by repeating the process with a reference

liquid of known density (e.g., deionized water).

The density of the sample is calculated by dividing the mass of the sample by its volume.

Digital Density Meter: This instrument measures the oscillation frequency of a U-shaped tube

filled with the sample. The density is directly proportional to the square of the oscillation

period and is displayed digitally.

Determination of Solubility
The solubility of the trimethyl-pentanol isomers in water can be determined by the shake-flask

method.

An excess amount of the alcohol is added to a known volume of water in a sealed container.
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The mixture is agitated at a constant temperature for an extended period (e.g., 24-48 hours)

to ensure equilibrium is reached.

The mixture is then allowed to stand, and the aqueous phase is carefully separated from any

undissolved alcohol.

The concentration of the alcohol in the aqueous phase is determined using an appropriate

analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Conclusion
The isomeric form of trimethyl-pentanols has a notable, albeit complex, influence on their

fundamental physicochemical properties. While the primary alcohols 2,2,4-trimethyl-1-pentanol

and 2,4,4-trimethyl-1-pentanol exhibit similar boiling points, differences in their densities are

observed, likely due to variations in molecular packing in the liquid state. A comprehensive

understanding of these isomeric effects is crucial for predicting the behavior of these

compounds in various applications and for the rational design of molecules with desired

properties in fields such as materials science and pharmacology. Further investigation into the

properties of other trimethyl-pentanol isomers, such as the tertiary alcohol 2,4,4-trimethyl-2-
pentanol, would provide a more complete picture of the structure-property landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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